Cas no 434310-11-9 (2-(4-Bromo-2-methylphenoxy)-N-(naphthalen-1-yl)acetamide)

• Product Name: 2-(4-Bromo-2-methylphenoxy)-N-(naphthalen-1-yl)acetamide
• CAS No: 434310-11-9
• MF: C₁₉H₁₆BrNO₂
• MW: 370.239844322205
• MDL: MFCD03168463
• CID: 867455
• Update Time: 2026-04-29

2-(4-Bromo-2-methylphenoxy)-N-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2-methylphenoxy)-N-(naphthalen-1-yl)acetamide
• 2-(4-bromo-2-methylphenoxy)-N-naphthalen-1-ylacetamide
• AC1LP9XU
• AG-F-53698
• CTK4I7339
• MolPort-002-232-886
• Oprea1_540148
• STK120975

• MDL： MFCD03168463
• Inchi： InChI=1S/C19H16BrNO2/c1-13-11-15(20)9-10-18(13)23-12-19(22)21-17-8-4-6-14-5-2-3-7-16(14)17/h2-11H,12H2,1H3,(H,21,22)
• InChI Key： NBEXDDBZBOVOFN-UHFFFAOYSA-N
• SMILES： CC1=CC(Br)=CC=C1OCC(NC2=CC=CC3=CC=CC=C32)=O

Computed Properties

• Exact Mass: 369.03600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 38.33000
• LogP: 5.00120

Additional information on 2-(4-Bromo-2-methylphenoxy)-N-(naphthalen-1-yl)acetamide

Comprehensive Overview of 2-(4-Bromo-2-methylphenoxy)-N-(naphthalen-1-yl)acetamide (CAS No. 434310-11-9)

2-(4-Bromo-2-methylphenoxy)-N-(naphthalen-1-yl)acetamide, with the CAS number 434310-11-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of aryl acetamide derivatives, which are known for their diverse biological activities. The presence of both bromophenoxy and naphthyl moieties in its structure makes it a promising candidate for further exploration in drug discovery and material science.

In recent years, the demand for novel acetamide derivatives has surged due to their potential applications in targeted therapies and sustainable agriculture. Researchers are particularly interested in how 2-(4-Bromo-2-methylphenoxy)-N-(naphthalen-1-yl)acetamide interacts with biological systems, especially in the context of enzyme inhibition and receptor modulation. Its unique structural features, including the 4-bromo-2-methylphenoxy group, contribute to its ability to bind selectively to specific protein targets, making it a valuable tool in medicinal chemistry.

The synthesis of CAS 434310-11-9 involves multi-step organic reactions, often starting from readily available precursors like 4-bromo-2-methylphenol and 1-naphthylamine. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in green chemistry, efforts are underway to optimize the synthesis process to reduce waste and improve yield, aligning with the principles of sustainable development.

One of the most frequently asked questions about 2-(4-Bromo-2-methylphenoxy)-N-(naphthalen-1-yl)acetamide revolves around its potential applications. Current studies suggest its relevance in cancer research, where it may act as a small-molecule inhibitor for specific oncogenic pathways. Additionally, its agrochemical potential is being explored, particularly in the development of next-generation pesticides that are both effective and environmentally friendly. These applications align with the global shift toward precision medicine and sustainable farming practices.

From a commercial perspective, CAS 434310-11-9 is available through specialized chemical suppliers, often in high-purity grades suitable for research purposes. Pricing and availability can vary depending on factors such as batch size and custom synthesis requirements. Researchers are advised to consult technical data sheets and safety guidelines before handling this compound, ensuring compliance with laboratory best practices.

In conclusion, 2-(4-Bromo-2-methylphenoxy)-N-(naphthalen-1-yl)acetamide represents a fascinating area of study at the intersection of organic chemistry and applied sciences. Its versatility and potential for innovation make it a compound worth watching in the coming years, particularly as the scientific community continues to explore its mechanistic pathways and practical applications. For those interested in cutting-edge research, this compound offers a wealth of opportunities to contribute to advancements in healthcare and agriculture.